Cas no 2171835-73-5 (1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid)
1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
- EN300-1483529
- 2171835-73-5
- 1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C28H34N2O5/c1-2-19(12-13-25(31)30-28(26(32)33)15-7-16-28)14-17-29-27(34)35-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,2,7,12-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: MHXJEBGMLSZFIK-UHFFFAOYSA-N
- SMILES: OC(C1(CCC1)NC(CCC(CC)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483529-1.0g |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483529-50mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-100mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-250mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-500mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-1000mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-2500mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-5000mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483529-10000mg |
1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid |
2171835-73-5 | 10000mg |
$14487.0 | 2023-09-28 |
1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
Comprehensive Overview of 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS No. 2171835-73-5)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS No. 2171835-73-5) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its Fmoc-protected amino acid moiety, which plays a critical role in solid-phase peptide synthesis (SPPS). The compound's unique cyclobutane backbone further enhances its stability, making it a valuable building block in medicinal chemistry.
The growing demand for peptide-based therapeutics has spurred interest in 2171835-73-5, as it aligns with trends in personalized medicine and targeted drug delivery. With the rise of AI-driven drug discovery, this compound is frequently discussed in computational chemistry forums and databases. Its carboxylic acid functionality allows for versatile conjugation, enabling researchers to explore novel bioconjugation strategies. Additionally, the Fmoc group provides a reversible protecting mechanism, which is essential for sequential peptide assembly.
From an industrial perspective, 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid is synthesized under stringent quality control to meet the needs of GMP-compliant production. Its applications extend beyond pharmaceuticals, including materials science, where its rigid cyclobutane ring contributes to polymer stability. Environmental considerations are also addressed, as modern synthetic routes emphasize green chemistry principles to minimize waste and energy consumption.
Frequently searched questions related to this compound include: "What is the role of Fmoc in peptide synthesis?" and "How does cyclobutane enhance molecular stability?" These queries reflect the compound's relevance in both academic and industrial settings. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, ensuring compliance with regulatory standards.
In summary, 2171835-73-5 represents a convergence of innovation and practicality in chemical research. Its multifaceted applications—from drug design to material engineering—highlight its importance in advancing scientific frontiers. As the demand for high-purity intermediates grows, this compound is poised to remain a cornerstone in synthetic and medicinal chemistry.
2171835-73-5 (1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)